Cas no 746568-85-4 (5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester)

5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester structure
746568-85-4 structure
Product Name:5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester
CAS No:746568-85-4
MF:C8H12N2O4
MW:200.191882133484
CID:560857
PubChem ID:14238405
Update Time:2025-04-19

5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazoleacetic acid,a-amino-3-methoxy-, ethyl ester
    • 5-Isoxazoleaceticacid,alpha-amino-3-methoxy-,ethylester(9CI)
    • ethyl 2-amino-2-(3-methoxyisoxazol-5-yl)acetate
    • 746568-85-4
    • Inchi: 1S/C8H12N2O4/c1-3-13-8(11)7(9)5-4-6(12-2)10-14-5/h4,7H,3,9H2,1-2H3
    • InChI Key: OHYYEFONLCVXGX-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=N1)OC)C(C(=O)OCC)N

Computed Properties

  • Exact Mass: 200.07970687g/mol
  • Monoisotopic Mass: 200.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 87.6Ų
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